Cas no 1541910-38-6 (3-cycloheptyl-3-hydroxypropanenitrile)
1541910-38-6 structure
Product Name:3-cycloheptyl-3-hydroxypropanenitrile
CAS No:1541910-38-6
MF:C10H17NO
MW:167.248082876205
CID:5996911
PubChem ID:79118797
Update Time:2024-01-13
3-cycloheptyl-3-hydroxypropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptanepropanenitrile, β-hydroxy-
- 3-Cycloheptyl-3-hydroxypropanenitrile
- AKOS017669687
- EN300-1850581
- CS-0305672
- 1541910-38-6
- 3-cycloheptyl-3-hydroxypropanenitrile
-
- Inchi： 1S/C10H17NO/c11-8-7-10(12)9-5-3-1-2-4-6-9/h9-10,12H,1-7H2
- InChI Key： IBDUUBWWINLXAV-UHFFFAOYSA-N
- SMILES： C(C1CCCCCC1)(O)CC#N
Computed Properties
- Exact Mass: 167.131014166g/mol
- Monoisotopic Mass: 167.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 44Ų
Experimental Properties
- Density: 1.000±0.06 g/cm3(Predicted)
- Boiling Point: 329.0±15.0 °C(Predicted)
- pka: 13.69±0.20(Predicted)
3-cycloheptyl-3-hydroxypropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1850581-0.05g |
3-cycloheptyl-3-hydroxypropanenitrile |
1541910-38-6 | 0.05g |
$528.0 | 2023-09-19 | ||
| Enamine | EN300-1850581-0.1g |
3-cycloheptyl-3-hydroxypropanenitrile |
1541910-38-6 | 0.1g |
$553.0 | 2023-09-19 | ||
| Enamine | EN300-1850581-0.25g |
3-cycloheptyl-3-hydroxypropanenitrile |
1541910-38-6 | 0.25g |
$579.0 | 2023-09-19 | ||
| Enamine | EN300-1850581-0.5g |
3-cycloheptyl-3-hydroxypropanenitrile |
1541910-38-6 | 0.5g |
$603.0 | 2023-09-19 | ||
| Enamine | EN300-1850581-1.0g |
3-cycloheptyl-3-hydroxypropanenitrile |
1541910-38-6 | 1g |
$785.0 | 2023-06-02 | ||
| Enamine | EN300-1850581-2.5g |
3-cycloheptyl-3-hydroxypropanenitrile |
1541910-38-6 | 2.5g |
$1230.0 | 2023-09-19 | ||
| Enamine | EN300-1850581-5.0g |
3-cycloheptyl-3-hydroxypropanenitrile |
1541910-38-6 | 5g |
$2277.0 | 2023-06-02 | ||
| Enamine | EN300-1850581-10.0g |
3-cycloheptyl-3-hydroxypropanenitrile |
1541910-38-6 | 10g |
$3376.0 | 2023-06-02 | ||
| Enamine | EN300-1850581-1g |
3-cycloheptyl-3-hydroxypropanenitrile |
1541910-38-6 | 1g |
$628.0 | 2023-09-19 | ||
| Enamine | EN300-1850581-5g |
3-cycloheptyl-3-hydroxypropanenitrile |
1541910-38-6 | 5g |
$1821.0 | 2023-09-19 |
3-cycloheptyl-3-hydroxypropanenitrile Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
1541910-38-6 (3-cycloheptyl-3-hydroxypropanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
